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Compound of Interest

Compound Name: Trimesitylphosphine

Cat. No.: B1301856 Get Quote

Trimesitylphosphine, also known as tris(2,4,6-trimethylphenyl)phosphine, is a bulky, electron-

rich triarylphosphine ligand essential in the fields of organic synthesis and catalysis. Its unique

steric and electronic properties make it highly valuable in facilitating a variety of chemical

transformations, particularly palladium-catalyzed cross-coupling reactions that are fundamental

to modern drug discovery and development. This guide provides an overview of commercial

suppliers, key technical data, and generalized workflows for its application.

Commercial Suppliers and Specifications
Several chemical suppliers offer Trimesitylphosphine, typically with high purity suitable for

sensitive catalytic applications. The following table summarizes the specifications from

prominent vendors.
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Supplier Purity/Assay
Melting Point
(°C)

Form CAS Number

Sigma-Aldrich

(Merck)
97% 185-188 (lit.) Solid 23897-15-6

Thermo Scientific

Chemicals
98%[1] Not specified Not specified 23897-15-6[1]

Ereztech 97%[2] 185-188[2]

Solid, white

powder/crystals[

2]

23897-15-6[2]

ChemSupply (via

ChemBK)
Min. 98%[3] Not specified Not specified 23897-15-6[3]

General Properties:

Molecular Formula: C₂₇H₃₃P[1][2][4][5]

Molecular Weight: 388.52 g/mol [2]

Appearance: Typically a white powder or crystalline solid.[2]

Solubility: Insoluble in water.[4]

Core Applications in Catalysis
Trimesitylphosphine is primarily used as a ligand to form stable and active complexes with

transition metals.[4] Its significant steric bulk helps to promote challenging reductive elimination

steps and stabilize low-coordinate metal centers in catalytic cycles. It is a reagent of choice for

several critical reaction types in pharmaceutical and fine chemical synthesis.

Key Reaction Types:

Suzuki-Miyaura Coupling

Buchwald-Hartwig Cross-Coupling
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Heck Reaction

Negishi Coupling

Sonogashira Coupling

Hiyama Coupling

Stille Coupling

Generalized Experimental Workflow: Palladium-
Catalyzed Cross-Coupling
The following diagram illustrates a typical workflow for a palladium-catalyzed cross-coupling

reaction, such as a Suzuki-Miyaura coupling, utilizing Trimesitylphosphine as the ligand. This

process involves the careful preparation of the catalyst system and reaction mixture under inert

conditions to ensure optimal activity.
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Fig. 1: Generalized workflow for a Pd-catalyzed cross-coupling reaction.
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Catalytic Cycle Logical Diagram
The role of the Trimesitylphosphine ligand (L) is to modulate the reactivity of the palladium

(Pd) center throughout the catalytic cycle. The diagram below outlines the fundamental steps in

a typical cross-coupling reaction.
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Fig. 2: Logical flow of a generic cross-coupling catalytic cycle.
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Safety and Handling
Trimesitylphosphine may cause irritation to the skin and eyes. It is crucial to handle this

compound in accordance with good laboratory safety practices.[4] This includes using

appropriate personal protective equipment (PPE) such as gloves, safety glasses, and a lab

coat.[4] The material should be stored in a cool, dry place away from oxidizing agents.[4] For

comprehensive safety information, always consult the Safety Data Sheet (SDS) provided by the

supplier.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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